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Compound of Interest

Compound Name: 2-Aminoheptane

Cat. No.: B1682561

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, analysis, and biological activity of 2-aminoheptane (CAS: 123-82-0).
Also known by synonyms such as tuaminoheptane and 1-methylhexylamine, this primary
aliphatic amine is a sympathomimetic agent with vasoconstrictive properties.[1] This document
is intended for researchers, scientists, and professionals in drug development, offering detailed
information including experimental protocols and pathway visualizations to support further
investigation and application of this compound.

Core Properties of 2-Aminoheptane

2-Aminoheptane is a clear, colorless to light-yellow liquid with a characteristic amine odor.[2] It
is a volatile compound and is sensitive to air and light.[3][4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2-aminoheptane is presented in
Table 1. This data has been compiled from various sources to provide a comprehensive
reference.
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Property Value References
Molecular Formula C7H17N [5]
Molecular Weight 115.22 g/mol

Appearance Clear colorless to yellow liquid
Melting Point -19 °C (estimate)

Boiling Point 142-144 °C

Density 0.766 g/mL at 25 °C

Refractive Index (n20/D) 1.418

Flash Point 54 °C (130 °F)

Water Solubility 9g/Lat20°C

pKa 10.7 at 19 °C

Vapor Pressure 4.86 mmHg at 25°C

Safety and Handling

2-Aminoheptane is a flammable liquid and vapor. It is harmful if swallowed, in contact with
skin, or inhaled, and causes severe skin burns and eye damage. It is classified as a skin, eye,
and respiratory irritant. Handling should be performed in a well-ventilated area, using
appropriate personal protective equipment (PPE), including gloves, safety goggles, and
respiratory protection. It should be stored in a cool, dry, well-ventilated area away from heat,
sparks, and open flames, under an inert atmosphere due to its air and light sensitivity.
Incompatible materials include acids, acid chlorides, acid anhydrides, strong oxidizing agents,
and carbon dioxide.

Synthesis of 2-Aminoheptane

A common and effective method for the synthesis of primary amines such as 2-aminoheptane
is the reductive amination of a corresponding ketone. In this case, heptan-2-one serves as the
starting material. The process involves the reaction of the ketone with ammonia to form an
intermediate imine, which is then reduced to the final amine product.
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Example Experimental Protocol: Reductive Amination of
Heptan-2-one

This protocol is a representative method for the synthesis of 2-aminoheptane based on
general procedures for reductive amination.

Materials:

Heptan-2-one

e Ammonia (aqueous or as ammonium formate)

e Reducing agent (e.g., Sodium borohydride (NaBHa4), Sodium cyanoborohydride (NaBHsCN),
or Hz with a metal catalyst like Nickel or Cobalt)

» Titanium(lV) isopropoxide (optional, as a Lewis acid catalyst)

o Ethanol (or other suitable solvent)

o Diethyl ether (for extraction)

e Anhydrous magnesium sulfate (for drying)

» Hydrochloric acid (for salt formation and purification)

e Sodium hydroxide (for neutralization)

Procedure:

e Imine Formation: In a round-bottom flask, dissolve heptan-2-one in ethanol. Add a solution of
ammonia in ethanol (or ammonium formate). If using a catalyst like titanium(IV)
isopropoxide, it is added at this stage. The mixture is stirred at room temperature to facilitate
the formation of the heptan-2-imine intermediate.

¢ Reduction: The reducing agent is then added portion-wise to the reaction mixture. If using
sodium borohydride, the temperature should be monitored and controlled, as the reaction
can be exothermic. If using catalytic hydrogenation, the reaction mixture is transferred to a
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hydrogenation apparatus. The reaction is monitored by thin-layer chromatography (TLC) or
gas chromatography (GC) until the starting material is consumed.

Work-up and Extraction: Once the reaction is complete, the solvent is removed under
reduced pressure. The residue is taken up in water and the pH is adjusted to be basic with a
sodium hydroxide solution. The aqueous layer is then extracted several times with diethyl
ether. The combined organic extracts are washed with brine.

Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed by rotary evaporation to yield the crude 2-
aminoheptane.

Purification: The crude product can be purified by distillation under reduced pressure. For
further purification and to obtain a stable solid, the amine can be converted to its
hydrochloride salt by treating the ethereal solution with a solution of hydrochloric acid in
ether. The resulting precipitate can be collected by filtration and recrystallized. The free
amine can be regenerated by treatment with a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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